Cas no 1005764-23-7 (3-Chloro-5-fluorobenzotrifluoride)

• Product Name: 3-Chloro-5-fluorobenzotrifluoride
• CAS No: 1005764-23-7
• MF: C₇H₃ClF₄
• MW: 198.545335054398
• CID: 97646
• PubChem ID: 19612353
• Update Time: 2025-04-18

3-Chloro-5-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-fluoro-5-(trifluoromethyl)benzene
• 3-Chloro-5-fluorobenzotrifluoride
• Benzene,1-chloro-3-fluoro-5-(trifluoromethyl)-
• FS-5303
• KLZMNQRDDPSCLS-UHFFFAOYSA-N
• AKOS005255759
• CS-0325530
• MFCD11226526
• DTXSID40599084
• Benzene, 1-chloro-3-fluoro-5-(trifluoromethyl)-
• SCHEMBL7934061
• FT-0646832
• 1005764-23-7

• MDL： MFCD11226526
• Inchi： 1S/C7H3ClF4/c8-5-1-4(7(10,11)12)2-6(9)3-5/h1-3H
• InChI Key： KLZMNQRDDPSCLS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(F)(F)F)=C1)F

Computed Properties

• Exact Mass: 197.986
• Monoisotopic Mass: 197.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.427
• Boiling Point: 128.8 °C at 760 mmHg
• Flash Point: 37.6 °C
• LogP: 3.49790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes